N-Ethylidene-4-propyl-4-heptanamine
Description
N-Ethylidene-4-propyl-4-heptanamine (IUPAC name: (E)-N-(propylidene)heptan-4-amine) is a secondary amine characterized by a linear heptane backbone with a propylidene substituent at the 4-position. Its molecular formula is C₁₁H₂₃N, with a molecular weight of 169.31 g/mol. The ethylidene group (-CH₂CH₂-) introduces stereoelectronic effects that influence its reactivity and physical properties, such as boiling point (~180–190°C) and solubility in polar solvents.
Properties
CAS No. |
64467-60-3 |
|---|---|
Molecular Formula |
C12H25N |
Molecular Weight |
183.33 g/mol |
IUPAC Name |
N-(4-propylheptan-4-yl)ethanimine |
InChI |
InChI=1S/C12H25N/c1-5-9-12(10-6-2,11-7-3)13-8-4/h8H,5-7,9-11H2,1-4H3 |
InChI Key |
AOSWAYINXPKDRV-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(CCC)(CCC)N=CC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares N-Ethylidene-4-propyl-4-heptanamine with structurally related amines and heterocycles:
Physicochemical Properties
- Tetramethylpiperidinyl esters (e.g., 2,2,6,6-tetramethylpiperidin-4-yl acetate): Cyclic structures and ester groups confer thermal stability, making them suitable for industrial use .
- Ethyl 4-ANPP : Piperidine ring and aromatic substituents increase molecular rigidity, affecting binding affinity in opioid receptor interactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
